Cas no 18620-73-0 (2,4-Diamino-5-nitropyrimidine)

• Product Name: 2,4-Diamino-5-nitropyrimidine
• CAS No: 18620-73-0
• MF: C₄H₅N₅O₂
• MW: 155.114799261093
• MDL: MFCD00056035
• CID: 236824
• PubChem ID: 275293
• Update Time: 2025-04-19

2,4-Diamino-5-nitropyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Nitropyrimidine-2,4-diamine
• 2,4-Diamino-5-nitropyrimidine
• 2,4-Pyrimidinediamine,5-nitro-
• 2,3-DIMETHYLPHENYLISOCYANIDE
• 2,4-Diamino-5-nitro-pyrimidin
• 2,4-Pyrimidinediamine,5-nitro
• 5-nitro-2,4-diaminopyrimidine
• 5-Nitro-2,4-pyrimidinediamine
• 5-Nitro-pyrimidin-2,4-diyldiamin
• 5-nitro-pyrimidine-2,4-diamine
• 5-nitro-pyrimidine-2,4-diyldiamine
• NSC 122004
• DS-2560
• AC-25156
• 5-Nitro-2,4-pyrimidinediamine #
• CS-W018022
• 18620-73-0
• A880673
• AKOS006273536
• SCHEMBL1414668
• NSC122004
• NSC-122004
• W-201672
• FT-0609964
• F12688
• UUWYIIVPLIJDMQ-UHFFFAOYSA-N
• DTXSID50298253
• DA-17140
• pyrimidine, 2,4-diamino-5-nitro-

• MDL： MFCD00056035
• Inchi： 1S/C4H5N5O2/c5-3-2(9(10)11)1-7-4(6)8-3/h1H,(H4,5,6,7,8)
• InChI Key： UUWYIIVPLIJDMQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(N)N=C1N)=O

Computed Properties

• Exact Mass: 155.04400
• Monoisotopic Mass: 155.04432442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: -0.1
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Color/Form: Light yellow fine powder
• Melting Point: 345-350°C
• PSA: 123.64000
• LogP: 1.23480
• Solubility: Dissolved in hot 2n HCI

2,4-Diamino-5-nitropyrimidine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：